molecular formula C8H9NO2S B8719872 Carbamic acid, (4-mercaptophenyl)-, methyl ester CAS No. 118364-67-3

Carbamic acid, (4-mercaptophenyl)-, methyl ester

Cat. No.: B8719872
CAS No.: 118364-67-3
M. Wt: 183.23 g/mol
InChI Key: KKAZSKYYJGSNCZ-UHFFFAOYSA-N
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Description

Carbamic acid, (4-mercaptophenyl)-, methyl ester is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

118364-67-3

Molecular Formula

C8H9NO2S

Molecular Weight

183.23 g/mol

IUPAC Name

methyl N-(4-sulfanylphenyl)carbamate

InChI

InChI=1S/C8H9NO2S/c1-11-8(10)9-6-2-4-7(12)5-3-6/h2-5,12H,1H3,(H,9,10)

InChI Key

KKAZSKYYJGSNCZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NC1=CC=C(C=C1)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

17.4 ml of a 10% aqueous sodium hydroxide solution were carefully added to 2.40 g of 4-aminothiophenol at room temperature and 3.27 ml of methyl chloroformate were added dropwise to the resulting mixture. The reaction mixture was then stirred at room temperature for 2 hours, at the end of which time the reaction mixture was acidified with 1.5 ml of 4N hydrochloric acid, and the resulting mixture was extracted with methylene: chloride. The resulting extract was washed with water and then dried over anhydrous sodium sulfate. The solvent was then removed by evaporation under reduced pressure to give a crude crystalline solid. 4 ml of methanol and 10 ml of a 2M solution of sodium methoxide in methanol were added to the crude crystalline solid at room temperature. The resulting mixture was then stirred at room temperature for 1.5 hours, at the end of which time the reaction mixture was acidified with 2 ml of 4N hydrochloric acid, and the resulting mixture was extracted with methylene chloride. The resulting extract was washed with water and then dried over anhydrous sodium sulfate. The solvent was then removed by evaporation under reduced pressure to give a crude crystalline residue which was recrystallised from a mixed solvent of methylene chloride and hexane to give 1.135 g (yield 32%) of the title compound as a solid having a melting point of 94° to 96° C.
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